Cas no 56821-03-5 (10H-Phenoxazine, 2-chloro-)

10H-Phenoxazine, 2-chloro- structure
10H-Phenoxazine, 2-chloro- structure
Product Name:10H-Phenoxazine, 2-chloro-
CAS No:56821-03-5
MF:C12H8ClNO
MW:217.651021957397
CID:347759
PubChem ID:10632580
Update Time:2025-04-19

10H-Phenoxazine, 2-chloro- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenoxazine, 2-chloro-
    • 2-chloro-10H-phenoxazine
    • CS-0892217
    • SCHEMBL6045366
    • 2-chlorophenoxazine
    • BDBM50142683
    • ZLPPJJZCOCPXDE-UHFFFAOYSA-N
    • PD138599
    • HY-156108
    • 56821-03-5
    • DTXSID40442763
    • CHEMBL1801896
    • Inchi: 1S/C12H8ClNO/c13-8-5-6-12-10(7-8)14-9-3-1-2-4-11(9)15-12/h1-7,14H
    • InChI Key: ZLPPJJZCOCPXDE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC1C=CC=CC=1O2

Computed Properties

  • Exact Mass: 217.02954
  • Monoisotopic Mass: 217.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26
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